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Introduction: Three-dimensional (3D) transvaginal ultrasound represents a significant

advancement in gynecological imaging, offering a more comprehensive and reproducible

assessment of ovarian morphology compared to traditional two-dimensional (2D) methods.[1]

[2][3] This technology enables the acquisition of volumetric data, allowing for detailed analysis

of ovarian volume, antral follicle count (AFC), and stromal vascularity.[1] These parameters are

crucial in various research and clinical applications, including the diagnosis and monitoring of

polycystic ovary syndrome (PCOS), assessment of ovarian reserve, and follicular tracking

during assisted reproductive technology (ART) cycles.[1][4]

These application notes provide detailed protocols for utilizing 3D transvaginal ultrasound for

advanced ovarian morphology assessment, along with a summary of key quantitative data and

visualizations of experimental workflows.

Section 1: Quantitative Data Summary
The following tables summarize key quantitative data derived from 3D transvaginal ultrasound

studies for ovarian morphology assessment.

Table 1: Ovarian Volume and Antral Follicle Count in Polycystic Ovary Syndrome (PCOS)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1674034?utm_src=pdf-interest
https://academic.oup.com/humrep/article/21/9/2209/2938926
https://pmc.ncbi.nlm.nih.gov/articles/PMC7879837/
https://pubmed.ncbi.nlm.nih.gov/9173523/
https://academic.oup.com/humrep/article/21/9/2209/2938926
https://academic.oup.com/humrep/article/21/9/2209/2938926
https://radiologykey.com/3d-ultrasound-for-follicle-monitoring-in-art/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Paramete
r

Modality
Populatio
n

Diagnosti
c
Threshol
d/Value

Specificit
y

Sensitivit
y

Referenc
e

Ovarian

Volume

2D/3D

TVUS

Normoandr

ogenic vs.

PCOS

>10 cm³ 98.2% 45% [1][5]

Ovarian

Volume
2D TVUS

Normoandr

ogenic vs.

PCOS

≥13 cm³ 100% 50% [5][6][7]

Mean

Follicle

Number

per Ovary

(FNPO)

3D TVUS

Normoandr

ogenic vs.

PCOS

≥20 100% 70% [5][6][7]

Mean

Follicle

Number

per Ovary

(FNPO)

3D TVUS PCOS 29.8 ± 11.5 N/A N/A [5]

Mean

Follicle

Number

per Ovary

(FNPO)

3D TVUS Controls 9.5 ± 3.1 N/A N/A [5]

Table 2: 3D Power Doppler Indices for Ovarian Vascularity Assessment
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Index Description Application Reference

Vascularization Index

(VI)

Measures the number

of color voxels (blood

vessels) in the ovary,

expressed as a

percentage of the

ovarian volume.[8][9]

Assessment of

ovarian stromal blood

flow.[9]

[8][9]

Flow Index (FI)

Represents the

average intensity of

flow inside the color

voxels.[8][9]

Assessment of

ovarian stromal blood

flow.[9]

[8][9]

Vascularization Flow

Index (VFI)

A combination of

vascularity and flow,

calculated by

multiplying VI and FI.

[8][9]

Assessment of

ovarian stromal blood

flow.[9]

[8][9]

Section 2: Experimental Protocols
Protocol 1: 3D Ovarian Volume Measurement
This protocol outlines the steps for accurate ovarian volume measurement using 3D

transvaginal ultrasound.

1. Patient Preparation:

The patient should have an empty bladder.

The examination is ideally performed in the early follicular phase of the menstrual cycle (day

2-5) to avoid interference from a dominant follicle or corpus luteum.[10][11]

2. Image Acquisition:

Use a high-frequency transvaginal ultrasound transducer (minimum 7 MHz).[10][11]

Obtain a clear 2D view of the ovary in the sagittal plane.
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Activate the 3D volume acquisition mode.

Define the region of interest (ROI) to encompass the entire ovary, minimizing the inclusion of

adjacent tissues.[12]

Initiate the automated volume sweep. The system will acquire a series of 2D images to

construct a 3D volume dataset.[12]

3. Volume Calculation using Virtual Organ Computer-aided Analysis (VOCAL™):

Open the acquired 3D volume dataset in the analysis software.

Select the VOCAL™ (Virtual Organ Computer-aided Analysis) tool.[13]

Manually or semi-automatically trace the contour of the ovary in sequential planes. A

rotational step of 15-30 degrees is commonly used.[9][14][15]

The software will then automatically calculate the ovarian volume based on the traced

contours.

4. Data Recording:

Record the ovarian volume in cubic centimeters (cm³).

Note any significant findings, such as the presence of cysts or other abnormalities.

Protocol 2: 3D Antral Follicle Count (AFC)
This protocol describes the methodology for counting antral follicles using 3D ultrasound, often

facilitated by specialized software.

1. Patient Preparation and Image Acquisition:

Follow the same patient preparation and image acquisition steps as described in Protocol 1.

It is recommended to include follicles between 2 and 10 mm in the count.[10]

2. Automated Follicle Counting using Sonography-based Automated Volume Count

(SonoAVC™):
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Open the 3D ovarian volume dataset.

Activate the SonoAVC™ software.[12]

The software will automatically identify and measure the anechoic follicular structures within

the defined ovarian volume.[12][16]

SonoAVC™ provides a count of the follicles and can also provide individual follicle volumes

and diameters (d(V), mean diameter, and X, Y, Z diameters).[12]

3. Manual Verification and Adjustment:

Review the automatically generated follicle count.

Manually add any missed follicles or remove any incorrectly identified structures (e.g., blood

vessels).[10] This can be done by clicking on the individual structures in the software

interface.[10]

4. Data Recording:

Record the total antral follicle count for each ovary.

If required, record the size distribution of the follicles.

Protocol 3: 3D Ovarian Stromal Vascularity Assessment
This protocol details the use of 3D power Doppler angiography to quantify ovarian stromal

blood flow.

1. Patient Preparation and Image Acquisition:

Follow the patient preparation steps as in Protocol 1.

Acquire a 3D volume of the ovary using the power Doppler mode. It is important to use

standardized settings for the power Doppler parameters (e.g., gain, pulse repetition

frequency) to ensure consistency.

2. Vascularity Analysis using VOCAL™:
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Open the 3D power Doppler volume dataset.

Use the VOCAL™ tool to trace the contour of the ovarian stroma, excluding any large

follicles.

Access the histogram analysis function within the software.[13]

The software will calculate the following vascularity indices:[8][9]

Vascularization Index (VI): Percentage of the stromal volume occupied by blood vessels.

[8][9]

Flow Index (FI): Average intensity of the power Doppler signal within the vessels.[8][9]

Vascularization Flow Index (VFI): A composite index of vascularity and flow.[8][9]

3. Data Recording:

Record the VI, FI, and VFI for the ovarian stroma.

Note the phase of the menstrual cycle, as vascularity changes throughout the cycle.[17]

Section 3: Visualizations
Diagram 1: Experimental Workflow for 3D Ovarian
Morphology Assessment
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Caption: Workflow for 3D ovarian morphology assessment.

Diagram 2: Logical Relationship of 3D Ultrasound
Parameters in Ovarian Assessment
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Caption: Relationship between 3D ultrasound parameters and applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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